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Compound of Interest

Compound Name: Decamethyltetrasiloxane

Cat. No.: B1670013

This document provides researchers, scientists, and drug development professionals with a
detailed guide to the application of decamethyltetrasiloxane as a dielectric fluid in various
research settings. This guide moves beyond a simple recitation of properties to offer in-depth
protocols and the scientific rationale behind experimental choices, ensuring both technical
accuracy and practical applicability.

Introduction: Understanding
Decamethyltetrasiloxane's Dielectric Potential

Decamethyltetrasiloxane (C10H3003Sis), a linear siloxane, presents a unique combination of
properties that make it an excellent candidate for a dielectric fluid in demanding research
applications.[1][2] Its stable chemical structure, characterized by a backbone of repeating
silicon-oxygen units with methyl group side chains, imparts high thermal stability, low surface
tension, and significant chemical resistance.[1][2] These attributes, coupled with its excellent
electrical insulation properties, position it as a versatile medium for high-voltage applications,
thermal management in electronics, and as a component in the fabrication of microfluidic
devices.[3][4][5]

This guide will provide a comprehensive overview of its key characteristics, followed by detailed
protocols for its use in specific research applications.
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Key Physicochemical and Dielectric Properties

A thorough understanding of decamethyltetrasiloxane's properties is crucial for its effective
application. The following table summarizes its key characteristics, compiled from various
authoritative sources.

Property Value Source(s)
Molecular Formula C10H3003Sia [1]
Molecular Weight 310.69 g/mol [1]
Appearance Colorless, clear liquid [1]
Boiling Point 194 °C [1]
Melting Point -68 °C [1]
Density (at 25 °C) 0.854 g/mL [6]
Flash Point 62 °C (closed cup)

Dielectric Constant (at 20°C) 2.4 [5]
Breakdown Voltage Typically 20-50 kvV/mm [5]
Thermal Conductivity ~0.1 W/(m-K) [4]

Viscosity (kinematic at 20°C) 1.3 cSt

These properties highlight decamethyltetrasiloxane's suitability for applications requiring
stable insulation across a wide temperature range and effective heat dissipation.

Application I: High-Voltage Insulation and Dielectric
Breakdown Voltage Testing

Decamethyltetrasiloxane's high dielectric strength makes it an ideal insulating medium for
high-voltage experiments.[5] The following protocol details the procedure for measuring its
dielectric breakdown voltage, a critical parameter for assessing its insulating capability. This
protocol is adapted from the principles outlined in ASTM D877 and IEC 60156 standards for
insulating liquids.[7][8][9][10][11][12]
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Experimental Workflow: Dielectric Breakdown Voltage
Testing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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